1-(4-Decylphenyl)-2,2,2-trifluoroethanone

Specification

• CAS No.: 100444-41-5
• Molecular Formula: C18H25F3O
• Molecular Weight: 314.4 g/mol
• IUPAC Name: 1-(4-decylphenyl)-2,2,2-trifluoroethanone
• Standard InChI: InChI=1S/C18H25F3O/c1-2-3-4-5-6-7-8-9-10-15-11-13-16(14-12-15)17(22)18(19,20)21/h11-14H,2-10H2,1H3
• Standard InChI Key: GJNWUVBDBVUZKP-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCC1=CC=C(C=C1)C(=O)C(F)(F)F
• Canonical SMILES: CCCCCCCCCCC1=CC=C(C=C1)C(=O)C(F)(F)F

Introduction

1-(4-Decylphenyl)-2,2,2-trifluoroethanone, with the CAS number 100444-41-5, is a chemical compound that belongs to the class of trifluoroketones. It is characterized by its molecular formula C18H25F3O and molecular weight. This compound is notable for its applications in medicinal chemistry and biomedicine, particularly as a pharmaceutical intermediate.

Applications in Medicinal Chemistry

This compound is primarily used as an intermediate in the synthesis of pharmaceuticals. Its lipophilic nature, due to the decyl chain, enhances its ability to interact with biological membranes, which is crucial for drug delivery and efficacy.

Property	Description
Molecular Formula	C18H25F3O
Molecular Weight	Calculated based on atomic weights
Appearance	Powder or liquid
Applications	Pharmaceutical intermediates

Synthesis and Preparation

The synthesis of 1-(4-Decylphenyl)-2,2,2-trifluoroethanone typically involves reactions that introduce the trifluoromethyl group and the decylphenyl moiety. Common methods include Friedel-Crafts acylation or similar reactions that form the ketone linkage.

Future Research Directions

Future studies could focus on exploring the compound's potential in drug development, particularly in areas where lipophilicity is beneficial. Additionally, investigating its interactions with biological membranes and its potential as a scaffold for designing new drugs could be fruitful.